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Compound Focus: 2-Propylhept-2-enal

CAS No.: 34880-43-8

Cat. No.: S774502

Physical and Chemical Characteristics

The following table consolidates the key identified properties of (E)-2-Propylhept-2-enal. Please note that

some properties are calculated (marked as "Cal.") rather than experimentally verified.

Property Value Source | Notes

CAS Registry Number 64935-37-1 [1]112]

Molecular Formula C10H180 [1]1[2]

Molecular Weight 154.25 g/mol [2], 154.2493 g/mol [1] Slight variance between sources.
IUPAC Name (E)-2-Propylhept-2-enal [1][2]

Density 0.837 g/cm3 Calculated value [2].

Boiling Point 224.3°C at 760 mmHg Calculated value [2].

Flash Point 66.8°C Calculated value [2].

Synthesis and Experimental Context
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The available literature describes 2-Propylhept-2-enal primarily as a product of self-condensation of
valeraldehyde (n-pentanal) [3]. This reaction is relevant for producing intermediates for perfumes and

plasticizers [3].

e Catalysts: While this reaction has been traditionally catalyzed by homogeneous bases like aqueous
NaOH, research focuses on developing heterogeneous catalysts to mitigate issues with corrosion and
product selectivity [3]. For instance, TiOz has been identified as an efficient heterogeneous catalyst
for this synthesis, providing high selectivity at 190°C [3]. The study notes that catalyst acidity is also
important for the formation of 2-Propylhept-2-enal [3].

¢ Reaction Network: The diagram below illustrates the position of 2-Propylhept-2-enal within a
broader aldol condensation reaction network involving valeraldehyde and cyclopentanone.
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Diagram of aldol condensation pathways for valeraldehyde and cyclopentanone.

Experimental Workflow for Synthesis and Analysis
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The general workflow for conducting the synthesis and analyzing the results, as inferred from the research,

can be visualized as follows.
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General workflow for catalyst preparation and aldol condensation experiments.

Important Limitations and Future Research

It is crucial to note the significant gaps in the available information relative to your request:

¢ No Detailed Protocols: The search results do not contain the level of detail required for a step-by-
step experimental protocol for synthesis or analysis.
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¢ No Drug Development Context: The literature frames 2-Propylhept-2-enal as a chemical
intermediate for fragrances and plasticizers [3]. | found no studies linking it directly to
pharmacological applications, signaling pathways, or drug development.

¢ Limited Data: Several key physical properties (e.g., melting point, refractive index, spectral data) are
absent from the results, and the provided values are largely calculated rather than experimental [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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